Cas no 593960-60-2 (BENZOIC ACID, 3-(1-BROMO-2-OXOPROPYL)-)

• Product Name: BENZOIC ACID, 3-(1-BROMO-2-OXOPROPYL)-
• CAS No: 593960-60-2
• MF: C₁₀H₉BrO₃
• MW: 257.080662488937
• CID: 3386591
• Update Time: 2025-07-15

BENZOIC ACID, 3-(1-BROMO-2-OXOPROPYL)- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-(1-BROMO-2-OXOPROPYL)-
• 1-Bromo-1-(3-carboxyphenyl)propan-2-one

• Inchi： 1S/C10H9BrO3/c1-6(12)9(11)7-3-2-4-8(5-7)10(13)14/h2-5,9H,1H3,(H,13,14)
• InChI Key： YOECGLZGPSWQNK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C(Br)C(=O)C)=C1

Experimental Properties

• Density: 1.583±0.06 g/cm3(Predicted)
• Boiling Point: 375.3±32.0 °C(Predicted)
• pka: 3.86±0.10(Predicted)

Additional information on BENZOIC ACID, 3-(1-BROMO-2-OXOPROPYL)-

Introduction to BENZOIC ACID, 3-(1-BROMO-2-OXOPROPYL) (CAS No. 593960-60-2)

BENZOIC ACID, 3-(1-BROMO-2-OXOPROPYL) (CAS No. 593960-60-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a benzoic acid moiety substituted with a 1-bromo-2-oxopropyl group. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of BENZOIC ACID, 3-(1-BROMO-2-OXOPROPYL) can be represented as C₁₀H₉BrO₃. The presence of the bromine atom and the ketone group provides multiple reactive sites, making it a versatile building block for various chemical reactions. The benzoic acid functionality also contributes to its solubility and reactivity, which are crucial factors in its application in organic synthesis and drug development.

In the realm of pharmaceutical research, BENZOIC ACID, 3-(1-BROMO-2-OXOPROPYL) has shown promise as an intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its use in the development of drugs targeting specific biological pathways. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound to synthesize small molecules that inhibit key enzymes involved in cancer progression. These findings highlight the potential of BENZOIC ACID, 3-(1-BROMO-2-OXOPROPYL) as a valuable tool in drug discovery and development.

The synthetic route for BENZOIC ACID, 3-(1-BROMO-2-OXOPROPYL) typically involves multi-step processes that ensure high purity and yield. One common approach involves the bromination of a suitable precursor followed by an oxidation step to introduce the ketone functionality. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize these reactions, leading to more efficient and environmentally friendly processes.

In addition to its pharmaceutical applications, BENZOIC ACID, 3-(1-BROMO-2-OXOPROPYL) has found utility in materials science. Its unique combination of functional groups makes it suitable for the preparation of polymers with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have used this compound to develop novel copolymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and composite materials.

The safety profile of BENZOIC ACID, 3-(1-BROMO-2-OXOPROPYL) is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous substance under current regulations, proper handling and storage practices are essential to ensure workplace safety. Researchers should adhere to standard laboratory protocols and use appropriate personal protective equipment (PPE) when working with this compound.

In conclusion, BENZOIC ACID, 3-(1-BROMO-2-OXOPROPYL) (CAS No. 593960-60-2) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and reactivity make it an invaluable intermediate for the development of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern chemistry.